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For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2'-Oxydipropanol, a primary isomer of dipropylene glycol, is a colorless, viscous, and

hygroscopic liquid.[1] Its unique combination of low toxicity, high boiling point, and excellent

solvency has established it as a critical component in a multitude of applications, ranging from

industrial processes to pharmaceutical formulations.[2][3] In the realm of drug development, its

utility as a solvent, stabilizer, and viscosity modifier for both oral and topical preparations is of

particular interest.[3] This guide provides a comprehensive overview of the core

physicochemical properties of 2,2'-Oxydipropanol, complete with detailed experimental

protocols and visual workflows to support researchers and professionals in its effective

application.

Core Physicochemical Properties
The fundamental physical and chemical characteristics of 2,2'-Oxydipropanol are summarized

in the tables below. These properties are crucial for predicting its behavior in various systems

and for the design of experimental and manufacturing processes.

Table 1: General and Physical Properties of 2,2'-
Oxydipropanol
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Property Value Reference(s)

Molecular Formula C₆H₁₄O₃ [1][4]

Molecular Weight 134.17 g/mol [1][4]

Appearance Colorless, viscous liquid [1][2]

Odor Nearly odorless [2]

Density 1.023 g/mL at 25 °C [5]

Boiling Point 230.5 °C [2]

Melting Point -32 °C [5]

Flash Point 137 °C (open cup) [2]

Refractive Index 1.441 at 20 °C [5]

Vapor Pressure <0.01 mm Hg at 20 °C [5]

Table 2: Solubility and Viscosity of 2,2'-Oxydipropanol
Property Value Reference(s)

Solubility in Water Miscible [2][5]

Solubility in Organic Solvents
Miscible with alcohols, esters,

and various organic solvents.
[2]

Kinematic Viscosity
Varies with temperature and

purity.

Dynamic Viscosity See experimental protocols.

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of 2,2'-
Oxydipropanol are provided below. These protocols are intended to guide researchers in the

accurate and reproducible measurement of these parameters.

Determination of Density by Pycnometer
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Objective: To accurately determine the density of 2,2'-Oxydipropanol using a pycnometer.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary hole)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Distilled water

2,2'-Oxydipropanol sample

Procedure:

Cleaning and Calibration: Thoroughly clean and dry the pycnometer. Determine and record

its empty mass (m₀) using the analytical balance. Fill the pycnometer with distilled water and

place it in the constant temperature water bath until it reaches thermal equilibrium (e.g., 25

°C). Ensure the water level is at the mark on the capillary. Dry the exterior of the pycnometer

and weigh it (m₁).

Sample Measurement: Empty and dry the pycnometer. Fill it with the 2,2'-Oxydipropanol
sample and allow it to equilibrate in the constant temperature water bath to the same

temperature as the water. Adjust the volume to the mark, dry the exterior, and weigh the

pycnometer with the sample (m₂).

Calculation:

Mass of water (m_water) = m₁ - m₀

Volume of pycnometer (V) = m_water / ρ_water (where ρ_water is the known density of

water at the measurement temperature).

Mass of sample (m_sample) = m₂ - m₀
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Density of 2,2'-Oxydipropanol (ρ_sample) = m_sample / V

Determination of Kinematic Viscosity by Capillary
Viscometer (ASTM D445)
Objective: To measure the kinematic viscosity of 2,2'-Oxydipropanol using a calibrated glass

capillary viscometer.

Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)

Constant temperature bath with precise temperature control (±0.02 °C)

Stopwatch

Pipettes

2,2'-Oxydipropanol sample

Procedure:

Sample Preparation: Filter the 2,2'-Oxydipropanol sample to remove any particulate matter.

Viscometer Charging: Charge the viscometer with the sample by inverting it and immersing

the wider tube into the sample. Draw the liquid up to the filling line, ensuring no air bubbles

are trapped.

Thermal Equilibration: Place the charged viscometer vertically in the constant temperature

bath. Allow at least 30 minutes for the sample to reach the test temperature.

Flow Measurement: By suction, draw the liquid up through the capillary tube to a point above

the upper timing mark. Release the suction and allow the liquid to flow freely down the

capillary. Start the stopwatch as the meniscus of the liquid passes the upper timing mark and

stop it as it passes the lower timing mark.

Repeatability: Perform the measurement at least twice and ensure the flow times are within

the acceptable repeatability limits specified in the standard.
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Calculation:

Kinematic Viscosity (ν) = C * t

Where:

C is the calibration constant of the viscometer (in mm²/s²).

t is the average flow time (in s).

Determination of Boiling Point
Objective: To determine the boiling point of 2,2'-Oxydipropanol.

Apparatus:

Distillation flask

Condenser

Thermometer

Heating mantle

Boiling chips

2,2'-Oxydipropanol sample

Procedure:

Apparatus Setup: Assemble a simple distillation apparatus. Place a small volume of 2,2'-
Oxydipropanol and a few boiling chips in the distillation flask.

Heating: Gently heat the flask using the heating mantle.

Observation: Observe the temperature as the liquid begins to boil and a steady stream of

condensate is collected. The boiling point is the temperature at which the vapor and liquid

are in equilibrium, indicated by a stable temperature reading on the thermometer.
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Determination of Flash Point (Open Cup Method)
Objective: To determine the flash point of 2,2'-Oxydipropanol.

Apparatus:

Cleveland Open Cup (COC) apparatus

Thermometer

Heat source

Test flame applicator

2,2'-Oxydipropanol sample

Procedure:

Sample Preparation: Fill the test cup with the 2,2'-Oxydipropanol sample to the filling mark.

Heating: Heat the sample at a slow, constant rate.

Test Flame Application: At specified temperature intervals, pass the test flame across the

center of the cup.

Observation: The flash point is the lowest temperature at which the application of the test

flame causes the vapors above the liquid surface to ignite momentarily.

Determination of Miscibility
Objective: To determine the miscibility of 2,2'-Oxydipropanol with various solvents.

Apparatus:

Test tubes with stoppers

Graduated cylinders or pipettes

Vortex mixer (optional)
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2,2'-Oxydipropanol sample

Solvents for testing (e.g., water, ethanol, acetone, hexane)

Procedure:

Preparation: In a clean, dry test tube, add a known volume of 2,2'-Oxydipropanol (e.g., 5

mL).

Solvent Addition: Add an equal volume of the test solvent to the test tube.

Mixing: Stopper the test tube and shake it vigorously for 30 seconds. A vortex mixer can be

used for thorough mixing.

Observation: Allow the mixture to stand for at least 5 minutes and observe.

Miscible: If the mixture remains a single, clear phase with no separation, the liquids are

miscible.

Immiscible: If two distinct layers form, the liquids are immiscible.

Partially Miscible: If the mixture appears cloudy or forms an emulsion that does not

separate completely, the liquids are partially miscible.

Varying Proportions: Repeat the procedure with different volume ratios of 2,2'-
Oxydipropanol to the solvent (e.g., 1:9, 9:1) to further characterize the miscibility.

Visualizing Key Processes
To further aid in the understanding of 2,2'-Oxydipropanol's application and synthesis, the

following diagrams, generated using Graphviz, illustrate critical workflows.

Synthesis and Purification of 2,2'-Oxydipropanol
The industrial production of dipropylene glycol, including the 2,2'-Oxydipropanol isomer, is

typically a byproduct of propylene glycol synthesis from the hydration of propylene oxide. The

subsequent purification is crucial to isolate the desired isomers.
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Caption: Workflow for the synthesis and purification of 2,2'-Oxydipropanol.
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Use of 2,2'-Oxydipropanol as a Cosolvent in an Oral
Pharmaceutical Solution
2,2'-Oxydipropanol is frequently used in oral pharmaceutical formulations to enhance the

solubility of poorly water-soluble active pharmaceutical ingredients (APIs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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